Cas no 150433-21-9 (1H-Pyrazole, 3-(9-anthracenyl)-)
150433-21-9 structure
Product Name:1H-Pyrazole, 3-(9-anthracenyl)-
CAS No:150433-21-9
MF:C17H12N2
MW:244.290583610535
CID:1321822
PubChem ID:21252622
Update Time:2025-04-20
1H-Pyrazole, 3-(9-anthracenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3-(9-anthracenyl)-
- 5-anthracen-9-yl-1H-pyrazole
- 150433-21-9
- DTXSID80611658
- 5-(Anthracen-9-yl)-1H-pyrazole
- SCHEMBL7632147
- 3-(9-anthryl)pyrazole
-
- Inchi: 1S/C17H12N2/c1-3-7-14-12(5-1)11-13-6-2-4-8-15(13)17(14)16-9-10-18-19-16/h1-11H,(H,18,19)
- InChI Key: NZVMCTOTCUZCSM-UHFFFAOYSA-N
- SMILES: N1C(=CC=N1)C1C2C=CC=CC=2C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 244.10016
- Monoisotopic Mass: 244.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
1H-Pyrazole, 3-(9-anthracenyl)- Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
150433-21-9 (1H-Pyrazole, 3-(9-anthracenyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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